Cas no 218301-42-9 (1H-1,2,3-Triazole-5-carboxaldehyde, 1-(7-isoquinolinyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxaldehyde, 1-(7-isoquinolinyl)-
• CAS No: 218301-42-9
• MF: C₁₂H₈N₄O
• MW: 224.218121528625
• CID: 1404409
• Update Time: 2024-08-15

1H-1,2,3-Triazole-5-carboxaldehyde, 1-(7-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxaldehyde, 1-(7-isoquinolinyl)-

• Inchi： 1S/C12H8N4O/c17-8-12-7-14-15-16(12)11-2-1-9-3-4-13-6-10(9)5-11/h1-8H
• InChI Key： RMOLEHZCXYVJFX-UHFFFAOYSA-N
• SMILES： N1(C2=CC3=C(C=C2)C=CN=C3)C(C=O)=CN=N1

Computed Properties

• Exact Mass: 224.06994

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 495.0±43.0 °C(Predicted)
• PSA: 60.67
• pka: 3.99±0.10(Predicted)